5-(3-Fluorophenyl)pyrrolidin-3-ol hydrochloride
Overview
Description
5-(3-Fluorophenyl)pyrrolidin-3-ol hydrochloride is a chemical compound with the CAS Number: 1803606-35-0 . It has a molecular weight of 217.67 and its IUPAC name is 5-(3-fluorophenyl)pyrrolidin-3-ol hydrochloride . The compound is typically stored at room temperature .
Molecular Structure Analysis
The InChI code for 5-(3-Fluorophenyl)pyrrolidin-3-ol hydrochloride is 1S/C10H12FNO.ClH/c11-8-3-1-2-7(4-8)10-5-9(13)6-12-10;/h1-4,9-10,12-13H,5-6H2;1H . This code provides a standard way to encode the compound’s molecular structure.Physical And Chemical Properties Analysis
5-(3-Fluorophenyl)pyrrolidin-3-ol hydrochloride is a powder and is stored at room temperature .Scientific Research Applications
Synthesis and Reactivity Studies : Hankovszky et al. (1989) detailed the synthesis and reactions of ortho-fluoronitroaryl nitroxides, including fluorophenyl pyrrolidin derivatives. These compounds were used as versatile synthons in various nucleophilic substitutions, highlighting their utility in synthetic chemistry (Hankovszky, Hideg, Lovas, Jerkovich, Rockenbauer, Sohár, 1989).
Anticoccidial Agents : Qian et al. (2006) synthesized and evaluated 2-(4-fluorophenyl)-3-(4-pyridinyl)-5-substituted pyrroles as anticoccidial agents. These compounds showed potent inhibitory activity against Eimeria tenella PKG, a cGMP-dependent protein kinase (Qian, Liang, Feng, Fisher, Crumley, Rattray, Dulski, Gurnett, Leavitt, Liberator, Misura, Samaras, Tamas, Schmatz, Wyvratt, Biftu, 2006).
Pyrrolidine Constrained Bipyridyl-Dansyl Click Fluoroionophore : Maity and Govindaraju (2010) synthesized a pyrrolidine constrained bipyridyl-dansyl fluoroionophore for selective ratiometric and colorimetric sensing of Al(3+) ions. This highlights the compound's potential in sensing applications (Maity, Govindaraju, 2010).
Crystal Structure and Reactivity : Sharma et al. (2013) reported the synthesis, characterization, and crystal structure of a fluorophenyl carbonyl pyrrolidin derivative. The study provided insights into the compound's molecular geometry and potential applications in material science (Sharma, Sapnakumari, Narayana, Sarojini, Gupta, Kant, 2013).
Pharmacological Applications : Fujio et al. (2000) explored 1-adamantanecarboxamides as 5-HT2 receptor antagonists, identifying a fluorophenyl pyrrolidin derivative as a potent inhibitor. This study indicates the potential use of such compounds in pharmacological applications (Fujio, Kuroita, Sakai, Nakagawa, Matsumoto, 2000).
Safety And Hazards
The compound has been assigned the GHS07 pictogram, indicating that it may cause certain health hazards . The hazard statements associated with it are H302, H315, H319, and H335 . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), and wearing protective gloves/protective clothing/eye protection/face protection (P280) .
properties
IUPAC Name |
5-(3-fluorophenyl)pyrrolidin-3-ol;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12FNO.ClH/c11-8-3-1-2-7(4-8)10-5-9(13)6-12-10;/h1-4,9-10,12-13H,5-6H2;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LRCOOXJMBFBWDB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CNC1C2=CC(=CC=C2)F)O.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13ClFNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
217.67 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-(3-Fluorophenyl)pyrrolidin-3-ol hydrochloride | |
CAS RN |
1803606-35-0 | |
Record name | 5-(3-fluorophenyl)pyrrolidin-3-ol hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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